6-Methoxy-2-(methylthio)-3-nitropyridine

• Molecular Formula: C7H8N2O3S
• Molecular Weight: 200.22 g/mol
• IUPAC Name: 6-methoxy-2-methylsulfanyl-3-nitropyridine
• InChI: InChI=1S/C7H8N2O3S/c1-12-6-4-3-5(9(10)11)7(8-6)13-2/h3-4H,1-2H3
• InChI Key: PQAIXGAMLYFGPJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=NC(=C(C=C1)[N+](=O)[O-])SC

Description

6-Methoxy-2-(methylthio)-3-nitropyridine is a useful research compound. Its molecular formula is C7H8N2O3S and its molecular weight is 200.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A methanol (100 ml) solution of 2-chloro-6-methoxy-3-nitropyridine (2.0 g, 10.4 mmol) was added dropwise to a methanol (20 ml) solution of sodium thiomethoxide (805 mg, 10.9 mmol) while being cooled with ice, and the temperature thereof was raised to the room temperature and the mixed solution was stirred for 17 hours and the precipitated crystal was filtered to obtain 1.26 g (yield 59%) of 6-methoxy-2-methylthio-3-nitropyridine as a yellow powdery crystal.